Cas no 1207048-53-0 (N-(4-chloro-2-fluorophenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide)

• Product Name: N-(4-chloro-2-fluorophenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
• CAS No: 1207048-53-0
• MF: C₂₁H₁₅ClFN₃O₃S
• MW: 443.878505945206
• CID: 5393129
• Update Time: 2025-05-22

N-(4-chloro-2-fluorophenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-2-fluorophenyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• N-(4-chloro-2-fluorophenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

• Inchi： 1S/C21H15ClFN3O3S/c1-29-14-5-2-12(3-6-14)15-10-30-20-19(15)24-11-26(21(20)28)9-18(27)25-17-7-4-13(22)8-16(17)23/h2-8,10-11H,9H2,1H3,(H,25,27)
• InChI Key： JMXZCVLFVPWGRB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1F)(=O)CN1C=NC2C(C3=CC=C(OC)C=C3)=CSC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(4-chloro-2-fluorophenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

Comprehensive Analysis of N-(4-chloro-2-fluorophenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide (CAS 1207048-53-0)

The compound N-(4-chloro-2-fluorophenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide (CAS 1207048-53-0) is a thienopyrimidine derivative with significant potential in medicinal chemistry and drug discovery. Its unique structure combines a thieno[3,2-d]pyrimidin-4-one core with a 4-chloro-2-fluorophenyl acetamide moiety, making it a subject of interest for researchers exploring kinase inhibitors and anticancer agents. This article delves into its properties, applications, and relevance in modern pharmaceutical research.

Recent trends in drug development highlight the growing demand for small molecule inhibitors targeting specific pathways, such as tyrosine kinases or epigenetic regulators. The thienopyrimidine scaffold in this compound has been widely studied due to its versatility in binding to various enzymatic targets. Researchers frequently search for "thienopyrimidine derivatives and their biological activities," "CAS 1207048-53-0 applications," or "N-(4-chloro-2-fluorophenyl) acetamide synthesis," reflecting the compound's relevance in academic and industrial settings.

The 4-methoxyphenyl group attached to the thieno[3,2-d]pyrimidine ring enhances the compound's lipophilicity, potentially improving cell membrane permeability—a critical factor in drug bioavailability. Meanwhile, the 4-chloro-2-fluorophenyl moiety may contribute to selective target binding, a feature often explored in precision medicine approaches. These structural attributes align with current interests in "structure-activity relationships (SAR)" and "fragment-based drug design," which dominate recent literature searches.

From a synthetic perspective, CAS 1207048-53-0 exemplifies modern heterocyclic chemistry strategies. Its preparation likely involves key steps such as cyclocondensation of thiophene precursors, N-alkylation of the pyrimidinone nitrogen, and amide coupling with the chloro-fluorophenyl unit. Such methodologies resonate with queries like "thienopyrimidine synthesis optimization" or "acetamide linker incorporation," frequently encountered in organic chemistry forums.

In pharmacological contexts, derivatives of thieno[3,2-d]pyrimidin-4-one have demonstrated activity against proliferative diseases, sparking investigations into whether N-(4-chloro-2-fluorophenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide shares similar properties. This aligns with trending searches on "anticancer thienopyrimidines" and "kinase inhibition mechanisms." Computational studies (in silico modeling) of this compound could further elucidate its binding affinities, addressing popular inquiries about "molecular docking of complex heterocycles."

Beyond therapeutic applications, CAS 1207048-53-0 may serve as a valuable chemical probe for studying signal transduction pathways. Its structural complexity offers opportunities to explore "allosteric modulation"—a hot topic in drug discovery circles. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (methoxy) groups creates a nuanced electronic profile, relevant to discussions on "substituent effects in drug design."

Quality control and analytical characterization of this compound involve advanced techniques like HPLC-MS and NMR spectroscopy, addressing common questions about "purity assessment of complex APIs." The thieno[3,2-d]pyrimidin-4-one core exhibits distinct UV-Vis absorption, useful for "analytical method development," another frequently searched term in pharmaceutical analytics.

In conclusion, N-(4-chloro-2-fluorophenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide represents a compelling case study in modern medicinal chemistry. Its multifaceted structure touches upon key themes in contemporary research: from targeted therapy and kinase inhibition to heterocyclic synthesis and molecular modeling. As the scientific community continues to explore thienopyrimidine-based therapeutics, compounds like CAS 1207048-53-0 will remain at the forefront of innovative drug development discussions.